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Compound of Interest

Compound Name: 3-Methoxypropanoic acid

CAS No.: 38094-42-7

Cat. No.: B7771304 Get Quote

Abstract
3-Methoxypropanoic acid (3-MPA, CAS 2544-06-1) is a bifunctional organic intermediate that

exhibits a unique duality in chemical reactivity. Depending on reaction conditions, it serves

either as a stable, hydrophilic linker (m-PEG1-acid) in medicinal chemistry—critical for

PROTAC and ADC development—or as a reactive precursor for acrylic acid production via

-elimination. This guide provides validated protocols for its activation, coupling, and catalytic
conversion, targeting researchers in drug discovery and materials science.

Chemical Profile & Reactivity Rationale[1][2][3]
3-MPA is a

-alkoxy carboxylic acid. Its reactivity is governed by the position of the methoxy group relative
to the carbonyl.

Under Kinetic Control (Mild Conditions): The methoxy ether linkage is stable. The carboxylic

acid can be activated (to acid chlorides or active esters) for amide/ester bond formation.[1]

This is the basis for its use as a "spacer" or "linker" in drug design.

Under Thermodynamic Control (High Heat/Acidic Catalysis): The molecule undergoes

-elimination (demethoxylation) to generate acrylic acid. This pathway is industrially relevant
for renewable monomer synthesis but must be suppressed during pharmaceutical synthesis.
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Property Value

IUPAC Name 3-Methoxypropanoic acid

Synonyms
m-PEG1-acid;

-Methoxypropionic acid

CAS Number 2544-06-1

Molecular Weight 104.10 g/mol

Boiling Point 116.0°C (9 mmHg)

pKa ~4.5 (Carboxylic acid)

Application I: Medicinal Chemistry (Linker
Synthesis)
In the context of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates

(ADCs), 3-MPA is designated as m-PEG1-acid. It serves as the shortest possible polyethylene

glycol (PEG) linker, providing a precise 3-atom spacer that modulates solubility without

introducing significant steric bulk.

Protocol A: Synthesis of 3-Methoxypropanoyl Chloride
Activation of 3-MPA is the first step for efficient amide or ester coupling. The acid chloride is

more reactive than standard coupling agents for difficult amines.

Reagents:

3-Methoxypropanoic acid (1.0 eq)

Thionyl chloride (SOCl

) (2.0 eq)

Solvent: Neat or Dichloromethane (DCM) if scale is small.

Procedure:
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Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser fitted

with a CaCl

drying tube or N

inlet.

Addition: Charge 3-MPA into the flask. Add Thionyl chloride dropwise at room temperature

(RT).

Reaction: Warm the mixture to 30–40°C and stir for 3 hours.

Mechanistic Insight: Moderate temperature is crucial. Excessive heat (>60°C) may trigger

partial

-elimination to acryloyl chloride, contaminating the product.

Workup: Remove excess SOCl

under reduced pressure (rotary evaporator with a caustic trap).

Purification: Distill the residue under vacuum.

Target Fraction: Collect at 92–93°C / 18 mmHg.

Yield: Expect 90–93% of a colorless liquid.[2]

Protocol B: Amide Coupling (PROTAC Linker
Installation)
This protocol demonstrates the attachment of 3-MPA to a secondary amine (e.g., a piperazine-

functionalized E3 ligase ligand).

Reagents:

Amine Substrate (1.0 eq)[3]

3-Methoxypropanoic acid (1.2 eq)
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Coupling Agent: HATU (1.2 eq) or EDC·HCl (1.5 eq)

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

Solvent: Anhydrous DMF or DCM

Procedure:

Dissolve the 3-MPA (1.2 eq) in anhydrous DMF (0.1 M concentration).

Add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir for 5 minutes at RT to form the active

ester (O-At).

Add the Amine Substrate (1.0 eq) in one portion.

Stir at RT for 2–4 hours. Monitor by LC-MS.[1]

Quality Check: Look for the M+104 (acid) or M+86 (acyl group) shift.

Workup: Dilute with Ethyl Acetate, wash with 5% LiCl (to remove DMF), 1N HCl (if substrate

permits), and Brine. Dry over MgSO

.

Visualization: Linker Strategy in PROTAC Design
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Figure 1: 3-MPA acts as a minimal spacer (m-PEG1) connecting the target ligand and E3 ligase

ligand, facilitating the formation of the ternary complex required for protein degradation.
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Application II: Industrial Synthesis (Acrylic Acid
Production)
3-MPA can be converted into acrylic acid, a high-value monomer, via catalytic demethoxylation.

This is particularly relevant when 3-MPA is derived from renewable sources or appears as a

byproduct in 3-hydroxypropionic acid cycles.

Protocol C: Heterogeneous Catalytic Elimination
This gas-phase reaction uses a solid acid catalyst to cleave the methoxy group.

Catalyst Preparation:

Catalyst: Silica Gel (high purity) or Na-modified Zeolite Beta.

Note: Strong Brønsted acid sites (like in H-ZSM-5) favor coke formation. Weak Lewis acid

sites (Silica) favor high selectivity (>99%) for acrylic acid.

Experimental Setup:

Reactor: Fixed-bed quartz tubular reactor (e.g., 10 mm ID).

Feed: 20 wt% solution of 3-MPA in water or methanol.

Carrier Gas: Nitrogen (N

) at 40 mL/min.

Procedure:

Pack the reactor with 1.0 g of catalyst (particle size 40–60 mesh).

Preheat reactor to 300°C under N

flow.

Introduce the liquid feed via a syringe pump (WHSV = 1.0 h

).
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Reaction: The feed vaporizes and passes over the catalyst bed.

Reaction:

Collection: Condense the effluent in a cold trap (ice/water) for analysis by GC or HPLC.

Visualization: Elimination Mechanism
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Figure 2: The conversion of 3-MPA to Acrylic Acid relies on surface-mediated elimination. High

selectivity is achieved by avoiding strong Brønsted sites that cause polymerization.

Safety & Handling (MSDS Summary)
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Hazard Class Statement Precaution

Skin Corrosion/Irritation
Category 1B (Causes severe

burns)

Wear nitrile gloves and lab

coat.

Eye Damage
Category 1 (Causes serious

eye damage)
Use chemical splash goggles.

Inhalation
STOT SE 3 (Respiratory

irritation)
Handle only in a fume hood.

Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture

absorption, which can hydrolyze acid chlorides derived from the parent acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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